2,4,6-Trimethylphenyl isocyanide
Overview
Description
2,4,6-Trimethylphenyl isocyanide is a chemical compound with the molecular formula C10H11N . It is also known by other names such as 2-Isocyano-1,3,5-trimethylbenzene .
Molecular Structure Analysis
The molecular structure of 2,4,6-Trimethylphenyl isocyanide consists of a benzene ring substituted with three methyl groups and one isocyanide group . The average molecular mass is 145.201 Da .Physical And Chemical Properties Analysis
2,4,6-Trimethylphenyl isocyanide has a molecular weight of 145.2010 . It is sensitive to moisture and incompatible with oxidizing agents, alcohols, amines, bases, and heat .Scientific Research Applications
Synthesis and Crystal Structures of Complexes
2,4,6-Trimethylphenyl isocyanide has been used in the synthesis and study of various organometallic complexes. For example, it reacts with triphenylborane to form isocyanide adducts and ylidene adducts. These complexes have been examined for their crystal structures and chemical properties, illustrating the versatility of 2,4,6-trimethylphenyl isocyanide in organometallic chemistry (Tamm, Lügger, & Hahn, 1996).
Coordination and Reactivity in Organometallic Chemistry
The compound plays a significant role in the coordination and reactivity studies of metal ions. Research involving the reactions of 2,4,6-trimethylphenyl isocyanide with Pt(II) and Pd(II) metal ions demonstrates its utility in forming complexes, which are of interest in organometallic chemistry and potential catalytic applications (Facchin et al., 2002).
Involvement in Metal-Catalyzed Reactions
The isocyanide group in 2,4,6-trimethylphenyl isocyanide is a critical player in metal-catalyzed reactions. Its application in metal-catalyzed C-H bond functionalization has been a subject of significant interest, as these reactions have broad synthetic potential and relevance in drug discovery, organic synthesis, and materials science (Song & Xu, 2017).
Use in Multicomponent Reactions
Isocyanides, including 2,4,6-trimethylphenyl isocyanide, are crucial in multicomponent reactions such as the Ugi reaction. These reactions are used extensively in organic synthesis, particularly for generating diverse chemical libraries, which are valuable in drug discovery (Ugi, Werner, & Dömling, 2003).
Supramolecular Chemistry of Gold(I) Complexes
In the realm of supramolecular chemistry, 2,4,6-trimethylphenyl isocyanide is used to study gold(I) complexes. These studies provide insights into the structural and bonding characteristics of such complexes, contributing to our understanding of aurophilic interactions and supramolecular assemblies (Mathieson, Schier, & Schmidbaur, 2001).
Safety And Hazards
properties
IUPAC Name |
2-isocyano-1,3,5-trimethylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N/c1-7-5-8(2)10(11-4)9(3)6-7/h5-6H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNLRXQFLTHXBIT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)[N+]#[C-])C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30205748 |
Source
|
| Record name | 2,4,6-Trimethylphenyl isocyanide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30205748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,6-Trimethylphenyl isocyanide | |
CAS RN |
57116-96-8 |
Source
|
| Record name | 2,4,6-Trimethylphenyl isocyanide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057116968 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,4,6-Trimethylphenyl isocyanide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30205748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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